Cas no 847381-34-4 (N-{1-4-(4-fluorophenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzenesulfonamide)

• Product Name: N-{1-4-(4-fluorophenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzenesulfonamide
• CAS No: 847381-34-4
• MF: C₂₃H₂₆FN₃O₂S₂
• MW: 459.599846363068
• CID: 5949610
• PubChem ID: 16806599
• Update Time: 2025-07-17

N-{1-4-(4-fluorophenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-4-(4-fluorophenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzenesulfonamide
• Benzenesulfonamide, N-[2-[4-(4-fluorophenyl)-1-piperazinyl]-1-methyl-2-(2-thienyl)ethyl]-
• CCG-30055
• F0655-0816
• N-[1-[4-(4-fluorophenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-2-yl]benzenesulfonamide
• N-{1-[4-(4-fluorophenyl)piperazin-1-yl]-1-(thiophen-2-yl)propan-2-yl}benzenesulfonamide
• N-(1-(4-(4-fluorophenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide
• AKOS024593348
• 847381-34-4

• Inchi： 1S/C23H26FN3O2S2/c1-18(25-31(28,29)21-6-3-2-4-7-21)23(22-8-5-17-30-22)27-15-13-26(14-16-27)20-11-9-19(24)10-12-20/h2-12,17-18,23,25H,13-16H2,1H3
• InChI Key： ZSCYGTCCYZXPGP-UHFFFAOYSA-N
• SMILES： C1(S(NC(C)C(N2CCN(C3=CC=C(F)C=C3)CC2)C2SC=CC=2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 459.14504759g/mol
• Monoisotopic Mass: 459.14504759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 615.4±65.0 °C(Predicted)
• pka: 10.88±0.50(Predicted)

Additional information on N-{1-4-(4-fluorophenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzenesulfonamide

Comprehensive Overview of N-{1-4-(4-fluorophenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzenesulfonamide (CAS No. 847381-34-4)

N-{1-4-(4-fluorophenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzenesulfonamide (CAS No. 847381-34-4) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a piperazine ring, a thiophene moiety, and a benzenesulfonamide group, making it a subject of interest for its potential therapeutic applications. Researchers are particularly intrigued by its molecular interactions and binding affinity, which could pave the way for novel drug development.

The compound's CAS No. 847381-34-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its long chemical name reflects its intricate structure, which includes a 4-fluorophenyl group attached to a piperazine ring, further linked to a thiophene-containing propan-2-yl chain. The terminal benzenesulfonamide group adds to its versatility, enabling potential modifications for enhanced bioactivity. Such structural features align with current trends in drug discovery, where multi-target ligands are increasingly sought after.

In the context of modern pharmacological research, N-{1-4-(4-fluorophenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzenesulfonamide is often discussed alongside keywords like "kinase inhibitors", "GPCR modulators", and "central nervous system (CNS) therapeutics". These topics are highly relevant to contemporary searches, as the scientific community explores new treatments for neurological disorders and cancer. The compound's piperazine and thiophene components are frequently studied for their role in modulating neurotransmitter systems, making it a candidate for neuroprotective or psychoactive applications.

From a synthetic chemistry perspective, the preparation of CAS No. 847381-34-4 involves multi-step organic reactions, including amination, sulfonylation, and heterocyclic coupling. These processes are optimized for yield and purity, addressing the growing demand for high-quality intermediates in medicinal chemistry. The compound's solubility and stability profiles are also critical factors, as they influence its suitability for in vitro and in vivo studies. Researchers often seek information on these properties, reflecting common queries in drug formulation and preclinical testing.

The rise of computational chemistry and AI-driven drug design has further amplified interest in N-{1-4-(4-fluorophenyl)piperazin-1-yl-1-(thiophen-2-yl)propan-2-yl}benzenesulfonamide. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) models are frequently employed to predict its interactions with biological targets. This aligns with the broader trend of leveraging machine learning to accelerate hit-to-lead optimization, a topic dominating scientific literature and search engine trends.

In summary, CAS No. 847381-34-4 represents a compelling case study in the intersection of organic synthesis, pharmacology, and computational biology. Its structural complexity and potential applications make it a valuable subject for ongoing research, particularly in the realms of CNS drug development and multi-target therapeutics. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative drug candidates and next-generation treatments.